Cas no 77112-25-5 (2-Bromo-n-(4-chlorophenyl)propanamide)
77112-25-5 structure
Product Name:2-Bromo-n-(4-chlorophenyl)propanamide
CAS No:77112-25-5
MF:C9H9BrClNO
MW:262.53086066246
CID:536767
PubChem ID:12674597
Update Time:2025-04-19
2-Bromo-n-(4-chlorophenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-bromo-N-(4-chlorophenyl)-
- 2-bromo-N-(4-chlorophenyl)propanamide
- LS-02718
- AKOS000265667
- MFCD12027373
- CS-0319442
- AKOS016345521
- 2-Bromo-4'-chloropropionanilide
- SCHEMBL381318
- YUNYBWXZHGUNNQ-UHFFFAOYSA-N
- DTXSID50506481
- 77112-25-5
- G63811
- ALBB-007293
- STK499863
- 2-Bromo-n-(4-chlorophenyl)propanamide
-
- Inchi: 1S/C9H9BrClNO/c1-6(10)9(13)12-8-4-2-7(11)3-5-8/h2-6H,1H3,(H,12,13)
- InChI Key: YUNYBWXZHGUNNQ-UHFFFAOYSA-N
- SMILES: BrC(C)C(NC1C=CC(=CC=1)Cl)=O
Computed Properties
- Exact Mass: 260.95560g/mol
- Monoisotopic Mass: 260.95560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 381.2±27.0 °C at 760 mmHg
- Flash Point: 184.4±23.7 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-Bromo-n-(4-chlorophenyl)propanamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-n-(4-chlorophenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801610-10mg |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B801610-50mg |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | 50mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B801610-100mg |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | 100mg |
$ 95.00 | 2022-06-01 | ||
| A2B Chem LLC | AC41081-500mg |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | >95% | 500mg |
$370.00 | 2023-12-30 | |
| A2B Chem LLC | AC41081-1g |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | 97% | 1g |
$134.00 | 2024-04-19 | |
| A2B Chem LLC | AC41081-5g |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | 97% | 5g |
$364.00 | 2024-04-19 | |
| A2B Chem LLC | AC41081-10g |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | >95% | 10g |
$689.00 | 2024-04-19 | |
| A2B Chem LLC | AC41081-25g |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | >95% | 25g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AC41081-250mg |
2-Bromo-n-(4-chlorophenyl)propanamide |
77112-25-5 | 97% | 250mg |
$56.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390112-1g |
2-Bromo-N-(4-chlorophenyl)propanamide |
77112-25-5 | 97% | 1g |
¥1209.00 | 2024-07-28 |
2-Bromo-n-(4-chlorophenyl)propanamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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